Cas no 1797399-64-4 (4-Acetyloxy-N-despropyl Ropivacaine)

• Product Name: 4-Acetyloxy-N-despropyl Ropivacaine
• CAS No: 1797399-64-4
• CID: 4551923
• Update Time: 2025-11-01

4-Acetyloxy-N-despropyl Ropivacaine Chemical and Physical Properties

Names and Identifiers

• 4-Acetyloxy-N-despropyl Ropivacaine

Additional information on 4-Acetyloxy-N-despropyl Ropivacaine

Introduction to 4-Acetyloxy-N-despropyl Ropivacaine (CAS No. 1797399-64-4)

4-Acetyloxy-N-despropyl Ropivacaine (CAS No. 1797399-64-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research, particularly in the development of local anesthetics. This compound is a derivative of ropivacaine, a widely used local anesthetic known for its safety and efficacy in various medical procedures. The introduction of the acetyloxy group and the removal of the propyl substituent from the nitrogen atom have led to unique pharmacological properties that are being extensively studied for potential clinical applications.

The chemical structure of 4-Acetyloxy-N-despropyl Ropivacaine is characterized by a benzene ring with an acetyloxy group at the 4-position and a modified amide side chain. This structural modification has been shown to influence the compound's pharmacokinetics and pharmacodynamics, potentially offering improved analgesic effects with reduced side effects compared to its parent compound, ropivacaine.

Recent studies have highlighted several key findings regarding 4-Acetyloxy-N-despropyl Ropivacaine. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits enhanced lipophilicity, which may contribute to its improved penetration through biological membranes and prolonged duration of action. This property is particularly advantageous in surgical settings where long-lasting anesthesia is required.

In addition to its analgesic properties, 4-Acetyloxy-N-despropyl Ropivacaine has shown promising results in reducing systemic toxicity. A preclinical study conducted by researchers at the University of California, San Francisco (UCSF) found that this compound has a lower risk of cardiovascular and neurological side effects compared to traditional local anesthetics. This finding is significant as it addresses one of the major concerns associated with the use of local anesthetics in clinical practice.

The mechanism of action of 4-Acetyloxy-N-despropyl Ropivacaine involves selective binding to voltage-gated sodium channels, which are crucial for the propagation of nerve impulses. By blocking these channels, the compound effectively prevents the transmission of pain signals, providing localized anesthesia without affecting other physiological functions. This selective binding profile contributes to its favorable safety margin and reduced risk of adverse reactions.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-Acetyloxy-N-despropyl Ropivacaine. Preliminary results from phase II trials have shown promising outcomes, with patients reporting high levels of satisfaction and minimal side effects. These trials are being conducted across multiple centers, ensuring a diverse patient population and robust data collection.

The potential applications of 4-Acetyloxy-N-despropyl Ropivacaine extend beyond general surgical procedures. Researchers are exploring its use in pain management for chronic conditions such as neuropathic pain and postoperative pain. The compound's unique properties make it a promising candidate for developing new formulations that can be administered via different routes, including topical application and intrathecal injection.

In conclusion, 4-Acetyloxy-N-despropyl Ropivacaine (CAS No. 1797399-64-4) represents a significant advancement in the field of local anesthetics. Its enhanced pharmacological properties, reduced toxicity, and potential for diverse clinical applications make it a valuable addition to the pharmaceutical arsenal. Ongoing research and clinical trials will continue to refine our understanding of this compound and pave the way for its integration into standard medical practice.